Cas no 1198475-47-6 (6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde)

• Product Name: 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde
• CAS No: 1198475-47-6
• MF: C₁₁H₁₁BrN₂O
• MW: 267.121841669083
• MDL: MFCD14584844
• CID: 4577013
• Update Time: 2025-10-30

6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 6-bromo-2-(dimethylamino)-
• 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde

• MDL： MFCD14584844
• Inchi： 1S/C11H11BrN2O/c1-14(2)11-9(6-15)8-4-3-7(12)5-10(8)13-11/h3-6,13H,1-2H3
• InChI Key： DLQPAJZAWZEHFB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Br)=C2)C(C=O)=C1N(C)C

Additional information on 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde

6-Bromo-2-(Dimethylamino)-1H-Indole-3-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1198475-47-6, known as 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the indole family of heterocyclic compounds, which are renowned for their versatile applications in drug discovery and advanced materials. The indole core of this molecule is further functionalized with a bromo group at the 6-position and a dimethylamino group at the 2-position, along with a carbaldehyde group at the 3-position. These substituents confer unique electronic and structural properties to the molecule, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde through a variety of routes. One prominent method involves the alkylation of indole derivatives followed by bromination and aldehyde functionalization. The use of microwave-assisted synthesis has further streamlined the process, significantly reducing reaction times while maintaining high yields. This compound's synthesis is particularly notable for its compatibility with subsequent modification strategies, allowing researchers to explore its potential in diverse chemical environments.

In terms of biological activity, 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde has shown promising results in recent studies. Researchers have investigated its potential as a ligand in metalloenzyme inhibitors, where its ability to coordinate with metal ions makes it a strong candidate for therapeutic applications. Additionally, this compound has demonstrated moderate cytotoxicity against various cancer cell lines, suggesting its potential role in anticancer drug development. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, particularly its interaction with cellular signaling pathways.

The electronic properties of 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde make it an attractive candidate for applications in materials science. Its conjugated system allows for efficient charge transport, which is crucial in organic electronics. Recent studies have explored its use as a building block in π-conjugated polymers for applications such as organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The incorporation of this compound into polymer frameworks has shown enhanced electron mobility and improved device performance, highlighting its potential in next-generation electronic materials.

From an analytical standpoint, the characterization of 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde has been achieved through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure, stereochemistry, and solid-state packing arrangements. Such information is invaluable for optimizing its synthesis and understanding its interactions in biological systems.

Looking ahead, the development of novel derivatives of 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde holds great promise for expanding its utility across multiple disciplines. Researchers are actively exploring modifications to enhance its bioavailability, stability, and electronic properties. Furthermore, computational chemistry tools are being employed to predict the behavior of this compound under various conditions, aiding in the design of more effective drug candidates and advanced materials.

In conclusion, 6-bromo-2-(dimethylamino)-1H-indole-3-carbaldehyde represents a multifaceted molecule with significant potential in both academic research and industrial applications. Its unique combination of structural features and functional groups positions it as a key player in the development of innovative solutions across diverse fields. As research continues to uncover new insights into its properties and applications, this compound is poised to make substantial contributions to scientific progress.